Cas no 1195641-22-5 (3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyricAcid)

• Product Name: 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyricAcid
• CAS No: 1195641-22-5
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD08669390
• CID: 4562643
• Update Time: 2025-10-31

3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyricAcid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyric Acid
• 1,3-Benzodioxole-5-butanoic acid, β-amino-
• 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyricAcid

• MDL： MFCD08669390
• Inchi： 1S/C11H13NO4/c12-8(5-11(13)14)3-7-1-2-9-10(4-7)16-6-15-9/h1-2,4,8H,3,5-6,12H2,(H,13,14)
• InChI Key： WCKBUNMQLLDIEH-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)CC1C=C2C(=CC=1)OCO2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyricAcid

3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyric Acid (CAS No. 1195641-22-5): A Comprehensive Overview

3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyric acid (CAS No. 1195641-22-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as ABDBA, is characterized by its distinct structural features, which include an amino group and a benzo[d][1,3]dioxole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyric acid consists of a four-carbon chain with an amino group at the third position and a benzo[d][1,3]dioxole ring attached to the fourth carbon. The benzo[d][1,3]dioxole ring is a six-membered ring with two oxygen atoms in the 1 and 3 positions, which imparts unique electronic and steric properties to the molecule. These properties can influence its interactions with biological targets and its pharmacological profile.

In recent years, there has been a growing interest in the study of 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyric acid due to its potential therapeutic applications. Research has shown that this compound exhibits a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. These activities are attributed to its ability to modulate various signaling pathways and cellular processes involved in inflammation, oxidative stress, and neurodegeneration.

One of the key areas of research involving 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyric acid is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Studies have demonstrated that ABDBA can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated tissue damage.

Beyond its anti-inflammatory properties, 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyric acid has also shown promise as an antioxidant. Oxidative stress is a condition characterized by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify them. This imbalance can lead to cellular damage and contribute to the development of various diseases. Research has indicated that ABDBA can scavenge ROS and protect cells from oxidative damage, making it a potential therapeutic agent for conditions associated with oxidative stress.

In the context of neuroprotection, 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyric acid has been studied for its ability to protect neurons from damage caused by various insults such as ischemia, trauma, and neurotoxic agents. Neurodegenerative diseases like Alzheimer's disease (AD), Parkinson's disease (PD), and multiple sclerosis (MS) are characterized by progressive neuronal loss. Preclinical studies have shown that ABDBA can reduce neuronal death and improve cognitive function in animal models of these diseases.

The mechanism by which 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyric acid exerts its neuroprotective effects is multifaceted. It has been suggested that this compound can modulate intracellular signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the nuclear factor-kappa B (NF-κB) pathway. These pathways are involved in regulating cell survival and death processes. Additionally, ABDBA may also influence mitochondrial function and reduce oxidative stress in neurons.

In addition to its therapeutic potential, 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyric acid is also used as a building block in organic synthesis for the development of more complex molecules with diverse biological activities. Its unique structural features make it an attractive starting material for the synthesis of novel compounds with improved pharmacological properties. For example, researchers have used ABDBA as a scaffold to design compounds with enhanced selectivity and potency for specific biological targets.

The synthesis of 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyric acid can be achieved through various synthetic routes. One common approach involves the reaction of 4-bromobenzo[d][1,3]dioxole with an appropriate amino acid derivative followed by subsequent functional group manipulations to introduce the desired substituents. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, 3-Amino-4-(benzo[d][1,3]dioxol-5-yl)butyric acid (CAS No. 1195641-22-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms underlying its effects and explore its potential for treating various diseases.